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Compound of Interest

Compound Name:
(4-Nitrophenyl)methanesulfonyl

fluoride

CAS No.: 110661-61-5

Cat. No.: B3375538

Get Quote

Part 1: Executive Summary & Core Directives
(4-Nitrophenyl)methanesulfonyl fluoride is a structural analog of the widely used protease

inhibitor PMSF (Phenylmethanesulfonyl fluoride).[1] Due to the electron-withdrawing nitro

group at the para position, p-NMSF exhibits distinct reactivity profiles and requires rigorous

moisture control.

Quick Reference: Storage Conditions
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State Condition Temperature Shelf Life Critical Note

Powder Desiccated, Dark -20°C > 2 Years

Highly sensitive

to moisture.[1]

Keep container

sealed.

Stock Solution
Anhydrous

Isopropanol
-20°C 6-9 Months

Preferred

solvent. Less

hygroscopic than

DMSO.[1]

Stock Solution
Anhydrous

DMSO
-20°C 3-6 Months

DMSO is

hygroscopic;

moisture ingress

causes rapid

hydrolysis.[1]

Aqueous

Solution
pH < 7.5 RT / 4°C < 30 Mins

Unstable. Add to

buffers

immediately

before use.

Part 2: Scientific Background & Mechanisms[2][3]
Chemical Structure and Reactivity
p-NMSF functions by sulfonating the hydroxyl group of the active site serine residue in

proteases (e.g., trypsin, chymotrypsin).[1][2][3]

Mechanism: The sulfonyl fluoride moiety (

) is an electrophile.[1] The active site serine attacks the sulfur, releasing fluoride (

) and forming a stable covalent sulfonyl-enzyme complex.[1]

The Nitro Effect: The nitro group (

) on the benzene ring is strongly electron-withdrawing.[1] This reduces electron density at the
benzylic carbon and the sulfonyl group, potentially making the sulfur center more
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electrophilic than in PMSF. While this can enhance inhibition rates, it also increases
susceptibility to nucleophilic attack by water (hydrolysis).[1]

Hydrolysis Kinetics (The "vs Solution" Factor)
The critical instability of p-NMSF arises from hydrolysis.[1] In aqueous environments, water

acts as a nucleophile, converting the sulfonyl fluoride into the corresponding sulfonic acid,

which is biologically inactive against proteases.

Comparative Stability:

PMSF Half-life: ~110 min at pH 7.0; ~35 min at pH 8.0 (25°C).[1][4]

p-NMSF Stability: Due to the electron-withdrawing nitro group, p-NMSF is expected to

hydrolyze faster or at a comparable rate to PMSF. It is effectively unstable in any aqueous

buffer and must never be stored in water.

Part 3: Visualization of Workflows
Hydrolysis & Inhibition Pathway
The following diagram illustrates the competing pathways: productive inhibition vs. non-

productive hydrolysis.[1]
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Caption: Kinetic competition between protease inhibition (green) and hydrolysis (red). High pH

accelerates the red pathway.[1]

Storage Decision Tree
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Desiccator Cabinet
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Aqueous Buffer
(PBS, Tris, etc.)

Anhydrous Organic
(Isopropanol, Ethanol, DMSO)

CRITICAL STOP
Do not store.

Use immediately (<30 min).

Store at -20°C
Stable for months.

Aliquot to avoid freeze-thaw.

Click to download full resolution via product page

Caption: Decision logic for storage. Note the absolute prohibition on storing aqueous solutions.

Part 4: Detailed Protocols
Protocol A: Preparation of 100 mM Stock Solution
Objective: Create a stable stock solution for long-term storage (-20°C).
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Materials:

p-NMSF Powder (CAS 110661-61-5)[5][6]

Solvent: Anhydrous Isopropanol (Preferred) or Anhydrous Ethanol.[1][3][4]

Note: DMSO is acceptable but Isopropanol is preferred because it is less hygroscopic and

easier to handle at room temperature.

Vortex mixer[2]

Sterile microcentrifuge tubes (1.5 mL)

Procedure:

Safety First: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle powder in a fume

hood (risk of toxicity similar to PMSF).[1][2][7]

Calculate:

MW of p-NMSF

219.19 g/mol .[6]

To make 10 mL of 100 mM solution, you need 219.2 mg.

Weighing: Weigh the powder quickly to minimize exposure to ambient moisture.[1]

Dissolution:

Add the powder to a tube.[2]

Add the anhydrous solvent.[1][2][4][7]

Vortex vigorously until completely dissolved. (If using DMSO, ensure the DMSO is

fresh/dry).

Aliquot: Dispense into small aliquots (e.g., 100 µL or 500 µL) to avoid repeated freeze-thaw

cycles.
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Storage: Label "Toxic - Protease Inhibitor" and store at -20°C.

Protocol B: Application in Cell Lysis (Working Solution)
Objective: Inhibit proteases during protein extraction.[1][7]

Procedure:

Thaw: Remove one aliquot of 100 mM stock from -20°C. Thaw at room temperature.

Check: If crystals are visible (common in isopropanol at -20°C), warm in hands or a 37°C

water bath briefly until dissolved.[1]

Prepare Lysis Buffer: Prepare your aqueous lysis buffer (e.g., RIPA, Tris-HCl) without the

inhibitor.[1]

Add Inhibitor: Add p-NMSF stock to the lysis buffer immediately before use.

Final Concentration: Typically 1.0 mM (1:100 dilution).

Example: Add 100 µL stock to 9.9 mL lysis buffer.

Mix & Use: Invert to mix and immediately apply to cells/tissue.[1]

Warning: Do not prepare this mixture in advance. The half-life is short (minutes).[1][7][8][9]

If the lysis process takes >1 hour, consider adding a "booster" aliquot of inhibitor halfway

through.

Part 5: Troubleshooting & FAQs
Q: Can I dissolve p-NMSF in water first? A:No. It will precipitate (low solubility) and hydrolyze

(degrade) rapidly.[1] Always dissolve in organic solvent first, then dilute into water.

Q: My stock solution turned yellow. Is it still good? A: A slight yellow tint is common for nitro-

compounds, but a deepening color may indicate degradation or oxidation.[1] If stored in

isopropanol at -20°C for <6 months, it is likely fine. If stored in DMSO at RT, discard it.
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Q: Why use p-NMSF instead of PMSF? A: p-NMSF is often used as a structural probe or when

a specific reactivity profile is required (e.g., 19F-NMR studies or specific SuFEx

bioconjugation).[1] For general protease inhibition, they are functionally similar, but p-NMSF

requires stricter moisture control.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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